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Compound of Interest

Compound Name: Di-n-nonyl phthalate-3,4,5,6-d4

cat. No.: B1456434

An In-depth Technical Guide on Di-n-nonyl Phthalate-3,4,5,6-d4

This technical guide provides comprehensive information on Di-n-nonyl phthalate-3,4,5,6-d4,
a deuterated stable isotope-labeled compound. It is primarily intended for researchers,
scientists, and professionals in drug development and analytical chemistry who utilize internal
standards for quantitative analysis. This document covers the molecule's properties, its critical
role in analytical methodologies, and a detailed experimental protocol for its application.

Core Compound Specifications

Di-n-nonyl phthalate-3,4,5,6-d4 is the deuterated form of Di-n-nonyl phthalate (DnNP), a
plasticizer belonging to the phthalate ester family. The incorporation of four deuterium atoms
onto the benzene ring provides a distinct mass shift, making it an ideal internal standard for
isotope dilution mass spectrometry techniques. This allows for the accurate quantification of
DnNP and other phthalates in various matrices by correcting for sample loss during preparation
and instrumental variability.

Physicochemical Data

The fundamental properties of Di-n-nonyl phthalate-3,4,5,6-d4 are summarized in the table
below. These values are crucial for method development, particularly in chromatography and
mass spectrometry.
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Property

Value

Molecular Weight

422.63 g/mol [1][2][3][4]

Molecular Formula

C26H38D404[1][2][4]

CAS Number

1202865-43-7[1][5]

Unlabeled CAS Number

84-76-4[1][5]

Isotopic Purity

Typically =98 atom % D[2][3]

Chemical Purity

Typically =98%[2][3]

Appearance Liquid / Clear Yellow Oil[2][4]
Density ~0.99 g/mL at 25 °C[2]
Boiling Point 279-287 °C (for unlabeled compound)[2]

Storage Conditions

Room temperature[5]

Application in Analytical Chemistry

The primary application of Di-n-nonyl phthalate-3,4,5,6-d4 is as an internal standard (IS) in

isotope dilution analysis, a highly precise method for quantifying trace-level analytes. This

technique is extensively used in environmental monitoring, food safety testing, and toxicology

studies to measure human exposure to phthalates.

Phthalates are ubiquitous environmental contaminants due to their widespread use as

plasticizers in materials like PVC.[1] Because they are not chemically bound to the polymer

matrix, they can leach into food, beverages, and the environment. Regulatory bodies worldwide

have restricted the levels of certain phthalates in consumer products, necessitating sensitive

and accurate analytical methods for their determination.

Gas chromatography coupled with mass spectrometry (GC-MS) is the most common technique

for phthalate analysis.[1] The use of a stable isotope-labeled internal standard like Di-n-nonyl

phthalate-3,4,5,6-d4 is crucial for achieving high accuracy and precision, as it effectively

compensates for matrix effects and variations during the analytical process.
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Experimental Protocol: Quantification of Phthalates
in Food Contact Materials

This section details a representative experimental protocol for the quantification of Di-n-nonyl
phthalate and other phthalates in plastic food packaging using GC-MS and Di-n-nonyl
phthalate-3,4,5,6-d4 as an internal standard.

Materials and Reagents

e Solvents: Dichloromethane, Hexane, Methanol (High purity, suitable for GC-MS analysis)
o Standards: Analytical standards of target phthalates.
e Internal Standard (IS): Di-n-nonyl phthalate-3,4,5,6-d4 solution of known concentration.

o Apparatus: Glassware (volumetric flasks, vials, syringes), sonicator, centrifuge, evaporator
(e.g., nitrogen stream). Note: To avoid phthalate contamination, the use of plastic labware
should be strictly avoided.

Sample Preparation and Extraction

o Sample Collection: Accurately weigh approximately 100 mg of the plastic food packaging
material and cut it into small pieces.

e Spiking: Add a known amount of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard
solution to the sample.

o Extraction: Add 10 mL of an appropriate solvent mixture (e.g., 4:1 hexane:ethyl acetate) to
the vial containing the sample. Sonicate the mixture at 60°C for 30 minutes to facilitate the
extraction of phthalates from the plastic matrix.

o Concentration: Carefully transfer the solvent extract to a clean tube. Evaporate the solvent to
dryness under a gentle stream of nitrogen.

e Reconstitution: Reconstitute the dried residue in 1 mL of fresh solvent. Centrifuge the
solution for 10 minutes at 10,000 rpm to pellet any suspended patrticles.

e Analysis: Transfer the supernatant to an autosampler vial for GC-MS analysis.
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GC-MS Instrumentation and Conditions

o Gas Chromatograph: Agilent 7890A GC System or equivalent.

e Mass Spectrometer: Agilent 5975C GC/MSD, 7000B Triple Quadrupole GC/MS, or
equivalent.

e Column: A low-polarity column such as a DB-5MS (30 m x 0.25 mm, 0.25 pum) is commonly
used.

e Injection: 1 pL splitless injection at 300 °C.
e Carrier Gas: Helium at a constant flow of 2 mL/min.

e Oven Program: Initial temperature of 50°C for 1 minute, ramp at 20°C/min to 320°C, and
hold for 2.5 minutes.

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Acquisition Mode: Selected lon Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
for higher selectivity and sensitivity.

o lons to Monitor: Monitor characteristic ions for each target phthalate and the internal
standard. For Di-n-nonyl phthalate, the unlabeled compound often shows a prominent
fragment ion at m/z 149. For the deuterated standard, the corresponding fragment or
molecular ion with a +4 mass shift would be monitored.

Data Analysis and Quantification

o Calibration Curve: Prepare a series of calibration standards containing known concentrations
of the target phthalates and a constant concentration of the internal standard.

+ Ratio Calculation: For each standard and sample, calculate the ratio of the peak area of the
analyte to the peak area of the internal standard (Di-n-nonyl phthalate-3,4,5,6-d4).
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o Quantification: Plot the peak area ratio against the analyte concentration for the calibration
standards to generate a calibration curve. Use the equation of the line from the linear
regression to calculate the concentration of each phthalate in the prepared samples.

Workflow Visualization

The following diagram illustrates the general workflow for the quantification of phthalates using
GC-MS with an isotope-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1456434?utm_src=pdf-custom-synthesis
https://www.restek.com/articles/gc-ms-analysis-of-phthalates-comparison-of-gc-stationary-phase-performance
https://www.restek.com/articles/gc-ms-analysis-of-phthalates-comparison-of-gc-stationary-phase-performance
https://www.researchgate.net/publication/323591625_Analytical_methods_for_the_determination_of_phthalates_in_food
https://www.mdpi.com/1420-3049/28/22/7628
https://www.agilent.com/cs/library/applications/5990-9510EN.pdf
https://www.researchgate.net/publication/267703038_Determination_of_Phthalates_in_Environmental_Food_and_Biomatrices_-_An_Analytical_Challenge
https://www.benchchem.com/product/b1456434#di-n-nonyl-phthalate-3-4-5-6-d4-molecular-weight
https://www.benchchem.com/product/b1456434#di-n-nonyl-phthalate-3-4-5-6-d4-molecular-weight
https://www.benchchem.com/product/b1456434#di-n-nonyl-phthalate-3-4-5-6-d4-molecular-weight
https://www.benchchem.com/product/b1456434#di-n-nonyl-phthalate-3-4-5-6-d4-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1456434?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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